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Compound of Interest

Compound Name: JNJ0966

Cat. No.: B1672983

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Use, and Disposal of JNJ0966.

This document provides critical safety and logistical information for the handling of INJ0966, a
selective inhibitor of pro-matrix metalloproteinase-9 (pro-MMP-9) activation. Adherence to
these guidelines is essential to ensure personnel safety and maintain the integrity of research.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling
JNJ0966, based on the potential hazards associated with this compound.
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Equipment

Specification

Purpose

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber)

To prevent skin contact.

Eye/Face Protection

Safety glasses with side-

shields or goggles

To protect eyes from splashes.

Skin and Body Protection

Laboratory coat

To protect skin and personal

clothing.

Respiratory Protection

Not required under normal use

with adequate ventilation

Use a NIOSH-approved
respirator if handling large
quantities or if dust/aerosol

generation is likely.

Hazard Identification and Safety Precautions

While a specific occupational exposure limit (OEL) for INJ0966 has not been established, it
should be handled as a potent compound. The following table outlines the known hazards and

necessary precautions.

Hazard Class

Hazard Statement

Precautionary Measures

Acute Oral Toxicity

Harmful if swallowed

Do not eat, drink, or smoke
when using this product. Wash
hands thoroughly after
handling. If swallowed, call a

poison center or doctor.

Aquatic Hazard (Acute)

Very toxic to aquatic life

Avoid release to the

environment.

Aquatic Hazard (Chronic)

Very toxic to aquatic life with

long lasting effects

Avoid release to the

environment. Collect spillage.

General Handling Precautions:

o Work in a well-ventilated area, preferably in a chemical fume hood.
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» Avoid generating dust or aerosols.
o Keep containers tightly closed when not in use.

e Prevent contact with skin, eyes, and clothing.

Operational Plan: Step-by-Step Handling and
Storage

A systematic approach to handling and storing JNJ0966 is crucial for safety and compound
stability.

Receiving and Storage:

o Upon receipt, visually inspect the container for any damage or leaks.
» Store the compound in its original, tightly sealed container.
 Recommended storage temperature is -20°C.

Preparation of Stock Solutions:

All manipulations should be performed in a chemical fume hood.

Wear the appropriate PPE as detailed in Section 1.

JNJ0966 is soluble in DMSO.

To prepare a stock solution, carefully weigh the desired amount of the solid compound.

Slowly add the solvent (DMSO) to the solid to the desired concentration.

Cap the vial tightly and vortex until the solid is completely dissolved.
Experimental Use:

¢ When diluting the stock solution for experiments, continue to work in a fume hood.
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e Handle all solutions containing JINJ0966 with the same precautions as the solid compound.
o Clearly label all containers with the compound name and concentration.

Disposal Plan

Proper disposal of INJ0966 and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Categories:

e Solid Waste: Unused solid JINJ0966, contaminated weighing paper, and disposable labware.
¢ Liquid Waste: Unused solutions of INJ0966 in DMSO, and solvent rinses of containers.

o Contaminated Sharps: Needles, syringes, or other sharps contaminated with JINJ0966.
Disposal Procedures:

e Segregation: Collect each category of waste in separate, clearly labeled, and sealed waste
containers.

e Solid Waste:
o Place in a designated, sealed container for chemical waste.
o Do not mix with general laboratory trash.
e Liquid Waste (DMSO solutions):
o Collect in a designated, sealed container for flammable liquid waste.
o Do not dispose of down the drain.
o Contaminated Sharps:
o Place in a designated sharps container for chemical-contaminated sharps.

» Final Disposal:
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o Dispose of all waste containers through your institution's hazardous waste management
program.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols

In Vitro: Inhibition of pro-MMP-9 Activation This protocol outlines a typical experiment to assess
the inhibitory activity of JNJ0966 on the activation of pro-MMP-9.

e Materials: Recombinant human pro-MMP-9, activating enzyme (e.g., trypsin or MMP-3), a
fluorescent MMP-9 substrate, INJ0966 stock solution, and assay buffer.

e Procedure: a. Prepare a series of dilutions of INJ0966 in assay buffer. b. In a microplate,
combine pro-MMP-9 and the activating enzyme in the presence of the various
concentrations of INJ0966 or vehicle control (DMSO). c. Incubate the plate to allow for pro-
MMP-9 activation. d. Add the fluorescent MMP-9 substrate to each well. e. Measure the
fluorescence intensity over time using a plate reader. f. The rate of substrate cleavage is
proportional to the amount of active MMP-9. g. Calculate the ICso value of INJ0966 by
plotting the inhibition of MMP-9 activity against the concentration of the inhibitor.

Signaling Pathway and Experimental Workflow

The following diagram illustrates the mechanism of action of INJ0966 and a typical
experimental workflow for its evaluation.
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Experimental Workflow: In Vitro Assay

Incubate pro-MMP-9,
> 3 >
Prepare Reagents Pl L ctivator & INJO9GE P Add Substrate

Y

Measure Fluorescence

Y

Data Analysis (IC50)

Signaling Pathway: Inhibition of pro-MMP-9 Activation

Allosteric
JINJO966 Inhibition
Activating Enzyme (e.g., MMP-3, Trypsin)

pro-MMP-9 (Inactive Zymogen) clivation Active MMP-9

Click to download full resolution via product page

Caption: Mechanism of INJ0966 and a typical in vitro experimental workflow.

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
JNJ0966]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672983#personal-protective-equipment-for-
handling-jnj0966]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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